Cas no 242461-17-2 (1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[1-phenyl-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[1-phenyl-5-(trifluoromethyl)-
• CAS No: 242461-17-2
• MF: C₂₂H₁₆F₆N₄
• MW: 450.379665374756
• CID: 1419733
• Update Time: 2024-08-15

1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[1-phenyl-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3,3'-(1,2-ethanediyl)bis[1-phenyl-5-(trifluoromethyl)-

• Inchi： 1S/C22H16F6N4/c23-21(24,25)19-13-15(29-31(19)17-7-3-1-4-8-17)11-12-16-14-20(22(26,27)28)32(30-16)18-9-5-2-6-10-18/h1-10,13-14H,11-12H2
• InChI Key： ONAKCIQMWGOFNL-UHFFFAOYSA-N
• SMILES： C(C1C=C(C(F)(F)F)N(C2=CC=CC=C2)N=1)CC1C=C(C(F)(F)F)N(C2=CC=CC=C2)N=1

Computed Properties

• Exact Mass: 450.12808

Experimental Properties

• Density: 1.35±0.1 g/cm3(Predicted)
• Melting Point: 188-190 °C(Solv: hexane (110-54-3); ethyl acetate (141-78-6))
• Boiling Point: 465.1±40.0 °C(Predicted)
• PSA: 35.64
• pka: -2.62±0.10(Predicted)